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Compound Name: Linoleyl arachidonate

Cat. No.: B15551803

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Linoleic acid (LA; 18:2n-6) is an essential omega-6 polyunsaturated fatty acid

(PUFA) that must be obtained through diet. It serves as a precursor for the synthesis of

arachidonic acid (AA; 20:4n-6), a critical component of cell membranes and a key signaling

molecule.[1] Upon cellular stimulation, particularly during inflammatory responses, AA is

released from membrane phospholipids and metabolized by cyclooxygenase (COX),

lipoxygenase (LOX), and cytochrome P450 (CYP450) enzymes into a diverse array of bioactive

lipid mediators called eicosanoids (e.g., prostaglandins, leukotrienes).[2][3] These molecules

are pivotal in regulating inflammation, immunity, and cardiovascular homeostasis.

Dysregulation of LA and AA metabolic pathways is implicated in numerous chronic diseases,

making the precise quantification of these fatty acids and their metabolites crucial for

understanding disease mechanisms and for the development of novel therapeutics. This

application note provides a comprehensive workflow, from sample preparation to data analysis,

for the lipidomic profiling of LA and AA using mass spectrometry.
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The conversion of dietary linoleic acid to arachidonic acid and subsequently to various

eicosanoids is a multi-step enzymatic process. Understanding this pathway is fundamental to

interpreting lipidomics data in the context of physiological and pathological conditions.
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Caption: Metabolic conversion of Linoleic Acid to Arachidonic Acid and its eicosanoid products.

Experimental Workflow
A robust lipidomics workflow is essential for accurate and reproducible quantification. The

process involves sample preparation, lipid extraction, analytical separation and detection, and

data processing.
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General Lipidomics Experimental Workflow

1. Biological Sample
(Plasma, Serum, Tissue)

2. Lipid Extraction
(e.g., Bligh-Dyer)

3. Derivatization (for GC-MS)
(e.g., FAMEs)

Optional

4. Instrumental Analysis

GC-MS LC-MS/MS

5. Data Processing
(Peak Integration, Normalization)

6. Quantitative Analysis
& Biological Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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